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Compound of Interest

Compound Name: Methyl 2-(hydroxymethyl)acrylate

Cat. No.: B095389 Get Quote

Introduction

Methyl 2-(hydroxymethyl)acrylate (MHMA) is a functional monomer that serves as a versatile

building block for the synthesis of advanced polymers. Its structure contains both a

polymerizable acrylate group and a reactive hydroxyl group, making it an ideal candidate for

creating polymers with tailored functionalities.[1][2] Amphiphilic block copolymers, which consist

of distinct hydrophilic (water-loving) and hydrophobic (water-fearing) segments, are of

significant interest in the field of drug delivery.[3] When placed in an aqueous environment,

these copolymers can spontaneously self-assemble into core-shell nanostructures, most

commonly micelles.[4] The hydrophobic cores of these micelles serve as reservoirs for poorly

water-soluble drugs, while the hydrophilic shells provide a stable interface with the aqueous

medium, enhancing drug solubility, stability, and circulation time.[5][6]

The synthesis of well-defined amphiphilic block copolymers using MHMA can be effectively

achieved through controlled radical polymerization (CRP) techniques, such as Atom Transfer

Radical Polymerization (ATRP).[1][7] ATRP allows for precise control over polymer molecular

weight, architecture, and polydispersity, which are critical parameters for reproducible drug

delivery performance.[3][7] This document provides detailed protocols for the synthesis of a

model amphiphilic diblock copolymer, poly(methyl 2-(hydroxymethyl)acrylate)-block-

poly(methyl methacrylate) (p(MHMA)-b-p(MMA)), and its subsequent application in forming

drug-loaded micelles.

Logical Workflow for Synthesis and Application

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b095389?utm_src=pdf-interest
https://www.benchchem.com/product/b095389?utm_src=pdf-body
https://www.smolecule.com/products/s763118
https://www.guidechem.com/encyclopedia/methyl-2-hydroxymethyl-acrylat-dic108682.html
http://polymer.chem.cmu.edu/~kmatweb/published/our_group/1999/DMAEMAblocks.pdf
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00645/full
https://cris.technion.ac.il/en/publications/mucoadhesive-acrylated-block-copolymers-micelles-for-the-delivery-2/
https://www.mdpi.com/1999-4923/16/9/1203
https://www.smolecule.com/products/s763118
https://ijpras.com/storage/files/article/3d725362-b49d-42b6-956b-9984e6776cd7-4H1DzF20O2ChUa2K/7KYsATmWDLQvCAx.pdf
http://polymer.chem.cmu.edu/~kmatweb/published/our_group/1999/DMAEMAblocks.pdf
https://ijpras.com/storage/files/article/3d725362-b49d-42b6-956b-9984e6776cd7-4H1DzF20O2ChUa2K/7KYsATmWDLQvCAx.pdf
https://www.benchchem.com/product/b095389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall process involves a two-step polymerization followed by self-assembly and

characterization, as illustrated in the workflow below.
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Step 1: Macroinitiator Synthesis

Step 2: Block Copolymer Synthesis

MHMA Monomer

p(MHMA)-Br Macroinitiator

 ATRP @ 60°C 

EBiB Initiator

 ATRP @ 60°C 

CuBr/PMDETA

 ATRP @ 60°C 

p(MHMA)-Br MacroinitiatorMMA Monomer

p(MHMA)-b-p(MMA)
Amphiphilic Block Copolymer

 ATRP @ 85°C 

CuBr/PMDETA

 ATRP @ 85°C  ATRP @ 85°C 

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thin-Film Hydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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